Cas no 361174-81-4 (3-methyl-7-(3-methylbutyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 3-methyl-7-(3-methylbutyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 361174-81-4
• MF: C₁₅H₂₃N₅O₂
• MW: 305.375422716141
• CID: 5922695
• PubChem ID: 694431
• Update Time: 2025-10-12

3-methyl-7-(3-methylbutyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-isopentyl-3-methyl-8-(pyrrolidin-1-yl)-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-7-(3-methylbutyl)-8-(1-pyrrolidinyl)-
• SMR000518027
• CHEMBL1332167
• EU-0039720
• SR-01000446661-1
• 7-isopentyl-3-methyl-8-(1-pyrrolidinyl)-3,7-dihydro-1H-purine-2,6-dione
• MLS001212131
• Oprea1_633356
• 361174-81-4
• 3-Methyl-7-(3-methyl-butyl)-8-pyrrolidin-1-yl-3,7-dihydro-purine-2,6-dione
• Oprea1_113684
• Z223813904
• SR-01000446661
• AKOS000721793
• F0886-0055
• HMS2838L24
• 3-methyl-7-(3-methylbutyl)-8-pyrrolidin-1-ylpurine-2,6-dione
• 3-methyl-7-(3-methylbutyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C15H23N5O2/c1-10(2)6-9-20-11-12(18(3)15(22)17-13(11)21)16-14(20)19-7-4-5-8-19/h10H,4-9H2,1-3H3,(H,17,21,22)
• InChI Key： CJHSQMBDTOUFKU-UHFFFAOYSA-N
• SMILES： N1(CCC(C)C)C2=C(N(C)C(=O)NC2=O)N=C1N1CCCC1

Computed Properties

• Exact Mass: 305.18517499g/mol
• Monoisotopic Mass: 305.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 9?+-.0.70(Predicted)

Additional information on 3-methyl-7-(3-methylbutyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Recent Advances in the Study of 3-methyl-7-(3-methylbutyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 361174-81-4)

The compound 3-methyl-7-(3-methylbutyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 361174-81-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This purine derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential use in drug development. The following research brief provides an overview of the latest findings related to this compound.

Recent studies have focused on the synthesis and structural optimization of 3-methyl-7-(3-methylbutyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione to enhance its bioactivity and selectivity. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and computational modeling, to explore modifications to the purine core and side chains. These efforts have yielded derivatives with improved binding affinity to target proteins, as demonstrated by in vitro assays and molecular docking studies.

One of the key findings from recent research is the compound's potential as an inhibitor of specific enzymatic pathways involved in inflammatory and proliferative diseases. For instance, studies have shown that 3-methyl-7-(3-methylbutyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione exhibits inhibitory activity against certain kinases and phosphodiesterases, which are critical targets in the treatment of conditions such as cancer and autoimmune disorders. The compound's ability to modulate these pathways has been validated through both cell-based and animal models, highlighting its therapeutic promise.

In addition to its pharmacological properties, the pharmacokinetic profile of 3-methyl-7-(3-methylbutyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been investigated. Recent pharmacokinetic studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, suggesting that the compound may have good bioavailability and stability in vivo. These findings are crucial for advancing the compound into preclinical and clinical development stages.

Despite these promising results, challenges remain in the development of 3-methyl-7-(3-methylbutyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione as a therapeutic agent. Issues such as potential off-target effects, toxicity, and formulation stability need to be addressed through further research. Ongoing studies are exploring strategies to mitigate these challenges, including the development of prodrugs and targeted delivery systems.

In conclusion, 3-methyl-7-(3-methylbutyl)-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 361174-81-4) represents a promising candidate for drug development, with demonstrated bioactivity against key therapeutic targets. Continued research efforts are expected to further elucidate its mechanism of action and optimize its pharmacological properties, paving the way for potential clinical applications. This compound exemplifies the intersection of chemical biology and medicinal chemistry in the pursuit of novel therapeutics.